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molecular formula C11H9FS B1337178 2-(4-Fluorobenzyl)thiophene CAS No. 63877-96-3

2-(4-Fluorobenzyl)thiophene

Cat. No. B1337178
CAS RN: 63877-96-3
M. Wt: 192.25 g/mol
InChI Key: YBIBLJMBFUFDOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05580989

Procedure details

To a suspension of Mg turnings (3 g, 0.123 mol) in THF (40 ml) was added a small amount of solid I2 (20 mg). The mixture was heated to reflux under nitrogen. To the mixture was then added a small reaction-initiating amount (5 ml) of a solution of 19.6 g of 2-bromothiophene in 40 ml of THF. After the iodine color disappeared, the remainder of the 2-bromothiophene solution was added dropwise at a rate to maintainin reflux. After the addition, the mixture was heated under reflux for 2 hours, then was cooled to room temperature. To this mixture was added 0.3 g of CuCl catalyst followed by the dropwise addition of 4-fluorobenzyl chloride (14.4 g), again at a rate to maintain reflux. The mixture was stirred at room temperature for 2 h. After this period, saturated NH4Cl solution (100 ml) was added and the mixture was stirred for 30 min., the organic layer was separated and washed with 10% sodium thiosulfate solution (50 ml), followed by distilled water (100 ml). The organic layer was then dried over MgSO4 and concentrated to give 19 g of 2-(4-fluorobenzyl)thiophene as an oil. Purification was achieved by vacuum distillation (110° C., 5 mmHg).
Name
CuCl
Quantity
0.3 g
Type
catalyst
Reaction Step One
Name
I2
Quantity
20 mg
Type
catalyst
Reaction Step Two
[Compound]
Name
Mg
Quantity
3 g
Type
reactant
Reaction Step Three
Name
THF
Quantity
40 mL
Type
solvent
Reaction Step Three
[Compound]
Name
solution
Quantity
5 mL
Type
reactant
Reaction Step Four
Name
2-bromothiophene
Quantity
19.6 g
Type
reactant
Reaction Step Four
Name
THF
Quantity
40 mL
Type
solvent
Reaction Step Four
Name
iodine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
2-bromothiophene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
4-fluorobenzyl chloride
Quantity
14.4 g
Type
reactant
Reaction Step Seven
Name
NH4Cl
Quantity
100 mL
Type
reactant
Reaction Step Eight
Name
2-(4-fluorobenzyl)thiophene

Identifiers

REACTION_CXSMILES
Br[C:2]1[S:3][CH:4]=[CH:5][CH:6]=1.II.[F:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14]Cl)=[CH:12][CH:11]=1.[NH4+].[Cl-]>C1COCC1.Cl[Cu].II>[F:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14][C:2]2[S:3][CH:4]=[CH:5][CH:6]=2)=[CH:12][CH:11]=1 |f:3.4|

Inputs

Step One
Name
CuCl
Quantity
0.3 g
Type
catalyst
Smiles
Cl[Cu]
Step Two
Name
I2
Quantity
20 mg
Type
catalyst
Smiles
II
Step Three
[Compound]
Name
Mg
Quantity
3 g
Type
reactant
Smiles
Name
THF
Quantity
40 mL
Type
solvent
Smiles
C1CCOC1
Step Four
[Compound]
Name
solution
Quantity
5 mL
Type
reactant
Smiles
Name
2-bromothiophene
Quantity
19.6 g
Type
reactant
Smiles
BrC=1SC=CC1
Name
THF
Quantity
40 mL
Type
solvent
Smiles
C1CCOC1
Step Five
Name
iodine
Quantity
0 (± 1) mol
Type
reactant
Smiles
II
Step Six
Name
2-bromothiophene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1SC=CC1
Step Seven
Name
4-fluorobenzyl chloride
Quantity
14.4 g
Type
reactant
Smiles
FC1=CC=C(CCl)C=C1
Step Eight
Name
NH4Cl
Quantity
100 mL
Type
reactant
Smiles
[NH4+].[Cl-]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux under nitrogen
TEMPERATURE
Type
TEMPERATURE
Details
to maintainin reflux
ADDITION
Type
ADDITION
Details
After the addition
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 2 hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
to maintain
TEMPERATURE
Type
TEMPERATURE
Details
reflux
WAIT
Type
WAIT
Details
After this period
STIRRING
Type
STIRRING
Details
the mixture was stirred for 30 min.
Duration
30 min
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
WASH
Type
WASH
Details
washed with 10% sodium thiosulfate solution (50 ml)
DISTILLATION
Type
DISTILLATION
Details
by distilled water (100 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was then dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-(4-fluorobenzyl)thiophene
Type
product
Smiles
FC1=CC=C(CC=2SC=CC2)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 19 g
YIELD: CALCULATEDPERCENTYIELD 99.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.